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Compound of Interest

Compound Name: Simvastatin acid-d6

Cat. No.: B15613541

For researchers, scientists, and professionals in drug development, the proper disposal of
chemical compounds like Simvastatin acid-d6 is a critical aspect of laboratory safety and
environmental responsibility. Adherence to established protocols is essential to mitigate risks
and ensure compliance with regulatory standards. Simvastatin acid-d6, a deuterated form of
simvastatin acid, requires careful handling due to its potential environmental and health
impacts.[1][2]

Immediate Safety and Hazard Information

Simvastatin acid-d6 is classified as hazardous, with specific warnings for its effects on human
health and the environment. It is crucial to handle this compound with appropriate personal
protective equipment (PPE) and to be aware of its hazard classifications.

Key Hazard Statements:

o Causes skin irritation.[2]

e May cause harm to breast-fed children.[2]

» Very toxic to aquatic life with long-lasting effects.[2][3]

In case of accidental exposure, it is important to follow first-aid measures promptly. For skin
contact, wash immediately with soap and water.[2][4] If inhaled, move to fresh air.[4] In case of
eye contact, rinse cautiously with water for several minutes.[2][3]
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Quantitative Data Summary

The following table summarizes the key identifiers and classifications for Simvastatin acid-d6,
providing a quick reference for safety and transportation information.

Identifier Value Source
CAS Number 1002347-71-8 [21[5]
UN Number UN3077 2]
GHS Hazard Pictograms GHSO07, GHS09 [2]
Hazard Statements H315, H362, H410 [2]
Signal Word Warning [2]

Experimental Protocol: Step-by-Step Disposal
Procedure

The following protocol outlines the necessary steps for the safe and compliant disposal of
Simvastatin acid-d6 in a laboratory setting. This procedure is designed to prevent
environmental contamination and ensure the safety of laboratory personnel.

1. Personal Protective Equipment (PPE): Before handling Simvastatin acid-d6, ensure you
are wearing the appropriate PPE as recommended by the Safety Data Sheet (SDS). This
includes:

Chemical-resistant gloves (e.g., nitrile).[2][5]

Safety glasses or goggles.[2][5]

A laboratory coat.[1]

2. Segregation of Waste:

Do not dispose of Simvastatin acid-d6, or materials contaminated with it, down the drain or
in the regular trash.[1]
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Segregate waste Simvastatin acid-d6 from non-hazardous waste to ensure it is handled as
chemical waste.[1]

. Waste Collection and Containerization:

Collect all solid waste contaminated with Simvastatin acid-d6, including empty vials, pipette
tips, gloves, and bench paper, in a designated hazardous waste container.[1][6]

The container must be leak-proof, have a secure lid, and be clearly labeled as "Hazardous
Waste" with the full chemical name "Simvastatin acid-d6".[1]

. Labeling and Storage:

The hazardous waste container must be labeled with the accumulation start date (the date
the first piece of waste is placed in the container).[1]

Store the container in a designated satellite accumulation area or a central storage area that
is secure and under the control of laboratory personnel.[1]

Keep the container closed at all times, except when adding waste.[1]
. Final Disposal:

Arrange for the disposal of the hazardous waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste contractor.[1]

Professional disposal ensures the waste is managed in an environmentally sound manner,
typically through incineration at a permitted facility.[1]

. Decontamination:

After handling and disposal, decontaminate all non-disposable equipment that came into
contact with Simvastatin acid-d6.[6]

Wipe down work surfaces with an appropriate cleaning agent. All cleaning materials, such as
wipes, must also be disposed of as hazardous waste.[6]
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Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper
disposal of Simvastatin acid-d6.
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Caption: Workflow for the proper disposal of Simvastatin acid-d6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact
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Phone: (601) 213-4426
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